![molecular formula C16H15N3O2 B5760686 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine](/img/structure/B5760686.png)
2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine, also known as MMMP, is a novel compound that has been gaining attention in scientific research due to its potential therapeutic applications. MMMP is a pyridine derivative and has been synthesized through various methods.
Mechanism of Action
The mechanism of action of 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine is not fully understood. However, it has been proposed that this compound exerts its therapeutic effects through various pathways, including the inhibition of the PI3K/Akt/mTOR pathway, the activation of the AMPK pathway, and the modulation of the Nrf2/ARE pathway. This compound has also been shown to interact with various proteins, including tubulin, histone deacetylase 6, and caspase-3.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species and increase the levels of antioxidant enzymes. This compound has also been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. Furthermore, this compound has been shown to improve cognitive function and protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine is its potential therapeutic applications in various fields of research. Furthermore, this compound has been found to have low toxicity and high bioavailability. However, one of the limitations of this compound is its limited solubility in water, which may affect its effectiveness in certain experiments.
Future Directions
There are several future directions for the research of 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine. One direction is to further investigate its anticancer properties and its potential use in cancer therapy. Another direction is to explore its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Furthermore, future research could focus on the development of novel derivatives of this compound with improved solubility and potency.
Synthesis Methods
2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine has been synthesized through various methods, including the Suzuki-Miyaura coupling reaction and the Sonogashira coupling reaction. The Suzuki-Miyaura coupling reaction involves the reaction of 2-bromo-6-(4-methylphenyl)pyridine with 5-methyl-1,2,4-oxadiazol-3-ylboronic acid in the presence of a palladium catalyst. The Sonogashira coupling reaction involves the reaction of 2-iodo-6-(4-methylphenyl)pyridine with 5-methyl-1,2,4-oxadiazol-3-ylacetylene in the presence of a copper catalyst.
Scientific Research Applications
2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine has been found to have potential therapeutic applications in various fields of research. It has been studied for its anticancer properties, where it has shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been studied for its anti-inflammatory properties, where it has shown to reduce the levels of pro-inflammatory cytokines. Furthermore, this compound has been studied for its neuroprotective properties, where it has shown to protect against oxidative stress and improve cognitive function.
properties
IUPAC Name |
3-[2-methoxy-6-(4-methylphenyl)pyridin-3-yl]-5-methyl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2/c1-10-4-6-12(7-5-10)14-9-8-13(16(18-14)20-3)15-17-11(2)21-19-15/h4-9H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QODHRKRRECZZSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(C=C2)C3=NOC(=N3)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.